Cas no 1333393-87-5 (Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)-)

• Product Name: Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)-
• CAS No: 1333393-87-5
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 5158962
• Update Time: 2025-11-06

Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)ethene-1-sulfonyl chloride
• 2-(m-Tolyl)ethene-1-sulfonyl chloride
• Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)-

• Inchi： 1S/C9H9ClO2S/c1-8-3-2-4-9(7-8)5-6-13(10,11)12/h2-7H,1H3/b6-5+
• InChI Key： NYKABIRJQVVNMF-AATRIKPKSA-N
• SMILES： ClS(/C=C/C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)-

Introduction to Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- (CAS No. 1333393-87-5)

Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- (CAS No. 1333393-87-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound belongs to the class of sulfonyl chlorides, which are known for their reactivity and utility as intermediates in the synthesis of a wide range of molecules.

The structure of Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- features a sulfonyl chloride functional group attached to an ethenyl moiety, which is further substituted with a 3-methylphenyl group. The presence of the double bond in the ethenyl group and the meta-substituted phenyl ring imparts specific reactivity and selectivity to this compound, making it a valuable building block in organic synthesis.

Recent research has highlighted the importance of sulfonyl chlorides in the development of new pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that sulfonyl chlorides can be used as key intermediates in the synthesis of potent inhibitors of various enzymes involved in disease pathways. The unique reactivity of Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- makes it particularly suitable for such applications.

In addition to its use in pharmaceuticals, Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- has shown promise in the synthesis of functional materials and polymers. A recent study in the Journal of Polymer Science reported the successful use of this compound as a monomer in the preparation of novel copolymers with enhanced thermal stability and mechanical properties. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthetic versatility of Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- is further exemplified by its ability to undergo various chemical transformations. For example, it can react with amines to form sulfonamides, which are important compounds in both medicinal chemistry and materials science. Additionally, it can participate in nucleophilic substitution reactions with alcohols to produce sulfonates, which have applications as surfactants and emulsifiers.

The physical properties of Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- are also noteworthy. It is typically a colorless liquid with a boiling point around 150°C at atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and acetone makes it easy to handle and process in laboratory settings. However, due to its reactivity with water and moisture-sensitive nature, it is important to store this compound under anhydrous conditions.

Safety considerations are an essential aspect when working with sulfonyl chlorides like Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)-. While these compounds are not classified as hazardous materials under standard regulations, they can release toxic fumes when heated or exposed to water. Therefore, appropriate personal protective equipment (PPE) such as gloves and goggles should be used during handling. Additionally, proper ventilation is recommended to minimize exposure to any fumes.

In conclusion, Ethenesulfonyl chloride, 2-(3-methylphenyl)-, (1E)- (CAS No. 1333393-87-5) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and reactivity make it an essential building block for the development of new molecules and materials. As research continues to uncover new uses for this compound, its importance is likely to grow even further.